Cas no 2137870-57-4 (5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine)

• Product Name: 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine
• CAS No: 2137870-57-4
• MF: C₈H₄F₃N₃O
• MW: 215.132071495056
• CID: 6280000
• PubChem ID: 153617697
• Update Time: 2025-10-21

5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-[5-(difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine
• SCHEMBL22116720
• EN300-745882
• 2137870-57-4
• 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine

• Inchi： 1S/C8H4F3N3O/c9-5-2-1-4(3-12-5)7-13-14-8(15-7)6(10)11/h1-3,6H
• InChI Key： LIYQTEYLOXJWKP-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2C=NC(=CC=2)F)O1)F

Computed Properties

• Exact Mass: 215.03064625g/mol
• Monoisotopic Mass: 215.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine

Introduction to 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine (CAS No. 2137870-57-4)

5-[5-(Difluoromethyl-1,3,4-oxadiazol-2-yl]-2-fluoropyridine, identified by its CAS number CAS No. 2137870-57-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both difluoromethyl and fluoropyridine moieties in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration in medicinal chemistry.

The oxadiazole ring is a key feature of this compound, contributing to its stability and potential biological activity. Oxadiazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Additionally, the fluoropyridine moiety introduces additional functionalization possibilities, allowing for the development of more complex and potent pharmacophores.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their improved pharmacokinetic properties. Fluorine atoms can significantly influence the electronic properties of molecules, leading to enhanced binding affinity and selectivity. The compound 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine exemplifies this trend, as it combines the benefits of both fluorinated pyridines and oxadiazole derivatives.

The synthesis of 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine involves a multi-step process that requires precise control over reaction conditions. The introduction of the difluoromethyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve the desired molecular architecture.

The biological activity of 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine has been extensively studied in recent research. Preliminary findings suggest that this compound exhibits promising properties as an inhibitor of various enzymatic targets. Its ability to interact with specific binding sites on proteins makes it a potential lead compound for the development of new therapeutic agents. Furthermore, the structural flexibility of the molecule allows for further modifications to optimize its pharmacological profile.

In conclusion, 5-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]-2-fluoropyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for novel therapeutic agents. Continued research into this compound is expected to yield further insights into its pharmacological properties and applications in drug development.